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Compound Focus: Lirimilast

CAS No.: 329306-27-6

Cat. No.: S533279

Parameter Value | Description
Synonyms BAY 19-8004 [1]
CAS Number 329306-27-6 [1]

Molecular Formula

Molecular Weight

C17H12CI2N206S [1]

443.26 g/mol [1]

Biological Target Phosphodiesterase-4 (PDE4) [1]

ICso (PDE4) 49 nM (42 nM in another assay) [1]
Purity > 98.69% [1]

Recommended Solvent DMSO [1]

Stock Solubility 100 mg/mL (225.60 mM) in DMSO [1]

Handling Instructions & Storage

The handling information is adapted from a supplier's data sheet and should be supplemented with your

institution's specific safety protocols [1].
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e Storage (Powder): Store the solid material at -20°C. Under these conditions, the product is stable for
an estimated 3 years [1].
e Storage (Solution):
o -80°C: Store for up to 6 months.
o -20°C: Store for up to 1 month.
¢ Reconstitution: To prepare a 10 mM stock solution, add 1 mL of DMSO to 1 mg of solid Lirimilast.
The solution should be aliquoted to minimize repeated freeze-thaw cycles [1].
e Shipping: The product can be shipped at room temperature within the continental US [1].

Critical Application Notes & Omitted Protocols

The search results lack the detailed experimental protocols you requested. The information below outlines

these gaps, which are critical for your research.

¢ Solvent Caution: The supplier notes that "Hygroscopic DMSO has a significant impact on the
solubility of product, please use newly opened DMSO" [1]. This is a crucial experimental variable
that must be controlled to ensure reproducibility.

¢ Omitted Experimental Protocols: The search results state that in vitro PDE4 assays and in vivo
studies in guinea pigs, rats, and primates were conducted but do not provide the detailed
methodologies [1] [2]. Key details like cell culture conditions, treatment durations, animal dosing
schedules, and endpoint measurement techniques are not available.

¢ Omitted Safety Data: The data sheet states, "This product is a controlled substance and not for
sale in your territory"” but does not include a comprehensive Safety Data Sheet (SDS) with hazard
identification, first-aid measures, or personal protective equipment (PPE) requirements [1]. You must
obtain the full SDS from the manufacturer or your institution's safety office before handling.

Proposed Signaling Pathway & Workflow

While the exact mechanism of Lirimilast involves PDE4 inhibition, the search results do not provide a
detailed pathway for this specific molecule. The following diagram illustrates the general logic of a target

validation and compound testing workflow that you would apply in your research on Lirimilast.
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Diagram Guide: This workflow outlines the key stages of pharmacological research for a compound like

Lirimilast. The green boxes represent core experimental phases where detailed protocols are needed. The

red sections list examples of specific assays and models mentioned in the literature for Lirimilast, though

their detailed methodologies are not publicly available [1].

Recommendations for Researchers
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To proceed with experimental work on Lirimilast, I recommend you take the following steps to acquire the
missing information:

e Consult Primary Literature: Perform a detailed search on databases like PubMed and Google
Scholar for the original research articles on Lirimilast (using its synonym, BAY 19-8004). These
papers are the most likely source of the experimental protocols you need.

¢ Request from Suppliers: Directly contact chemical suppliers (such as MedChemExpress) to request
the product's detailed Application Notes and the full Safety Data Sheet (SDS).

e Adapt General Protocols: In the absence of specific protocols, you may need to adapt standard in
vitro PDE activity assays and established in vivo models of lung inflammation (like LPS-induced

neutrophilia in rodents), using the provided ICso and efficacy data as a starting point for your
experimental design [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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